Cas no 1317-61-9 (Iron Oxide)

• Product Name: Iron Oxide
• CAS No: 1317-61-9
• MF: Fe₃O₄
• MW: 231.53
• MDL: MFCD00011010
• CID: 41228
• PubChem ID: 16211978
• Update Time: 2025-06-19

Iron Oxide Chemical and Physical Properties

Names and Identifiers

• Ferrosoferric oxide
• MAGNETITE
• Magnetic Iron oxide
• E 172
• EISENOXID SCHWARZ
• FERRISPEC(R) FP BLACK IRON OXIDE
• FERRISPEC(R) FP FINE POWDER BLACK IRON OXIDE
• FERRISPEC(TM) GC
• FERRISPEC(R) PL BLACK IRON OXIDE
• Iron(II,III) oxide
• Iron oxide(II,III)
• Iron oxide(II,III), magnetic nanoparticles solution
• Magnetic sand concentrate
• Monodispersed Magnetite Microspheres
• Triiron Tetraoxide
• Fe NP COOH,FexOy,Magnetic iron oxide nanocrystals
• Fe NP NH2,FexOy,Magnetic iron oxide nanocrystals
• Iron oxide(II,III),magnetic nanoparticles
• Iron(II) diiron(III) oxide
• Magnetic iron oxide nanocrystals,Magnetite,Superparamagnetic iron oxide nanoparticles
• Fe NP Biotin
• FexOy
• Fe NP NH2
• Fe NP COOH
• Fe NP PEG
• Ferroferric oxide
• Fe3-O4
• triiron
• Fe NP NHS
• III) oxide
• Iron oxide black
• ferroferric oxide / triiron tetraoxide
• Iron(II,III)oxide
• Iron Oxide
• ferroferric oxide powder, Nano iron oxide

• MDL： MFCD00011010
• Inchi： 1S/3Fe.4O/q3*+2;4*-2
• InChI Key： SZVJSHCCFOBDDC-UHFFFAOYSA-N
• SMILES： [Fe].[Fe].[Fe].O.O.O.O

Computed Properties

• Exact Mass: 231.78400
• Monoisotopic Mass: 233.800135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 6.9
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Black or black red powder
• Density: 4.8-5.1 g/mL at 25 °C(lit.)
• Melting Point: 1538 °C (lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 3.0
• Solubility: Insoluble in water and organic solvents. Soluble in concentrated mineral acids.
• Water Partition Coefficient: Insoluble in water and organic solvents. Soluble in concentrated mineral acids.
• Stability/Shelf Life: Stable, with strong acids, chloroformates, peroxides
• PSA: 0.00000
• LogP: -0.48270
• Merck: 14,4040
• Color/Form: 1 mg/mL Fe in H2O
• Solubility: Soluble in acid, insoluble in water, ethanol and ether

Iron Oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H361d,H373
• Warning Statement： P210,P261,P281,P301+P310,P331
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：2
• Hazard Category Code： 63-11-38-48/20-65-67
• Safety Instruction： S26; S36/37/39; S62; S46; S36/37
• RTECS：Not available
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Material Chemicals Electrical Materials Nanoelectronic Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals High Polymer Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron Oxide

Professional Introduction to CAS No 1317-61-9 and Iron Oxide

CAS No 1317-61-9, also known as Iron Oxide, is a compound that has garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and the latest advancements in its utilization across various sectors.

The chemical formula for Iron Oxide is Fe₂O₃, representing a highly stable and inert material. It is one of the most abundant oxides of iron and exists in several forms, including hematite, maghemite, and wüstite. The compound's crystalline structure and magnetic properties make it particularly valuable in industrial applications, as well as in biomedical research where it serves as a contrast agent in magnetic resonance imaging (MRI).

In recent years, the study of Iron Oxide nanoparticles has seen remarkable progress. These nanoparticles, often synthesized through controlled methods such as sol-gel or co-precipitation, exhibit enhanced surface area and reactivity compared to their bulk counterparts. This has led to their exploration in drug delivery systems, where their ability to encapsulate and release therapeutic agents in a targeted manner has shown promise in clinical trials.

The biomedical applications of CAS No 1317-61-9 extend beyond imaging. Research has demonstrated that iron oxide nanoparticles can be functionalized with biomolecules to enhance their biocompatibility and specificity. For instance, superparamagnetic iron oxide nanoparticles (SPIONs) have been investigated for their potential use in cancer therapy, where they can be heated locally using an alternating magnetic field to induce hyperthermia, thereby destroying tumor cells while minimizing damage to surrounding healthy tissue.

The industrial significance of Iron Oxide cannot be overstated. It serves as a crucial component in the production of pigments, ceramics, and catalysts. In catalysis, iron oxide-based materials are employed in various chemical reactions due to their high surface area and stability. For example, iron oxide catalysts have been utilized in the synthesis of ammonia via the Haber-Bosch process, which is essential for producing fertilizers that support global food security.

The environmental impact of using CAS No 1317-61-9 has also been a focus of research. Studies have explored its potential as an adsorbent for removing heavy metals from wastewater. The high affinity of iron oxide for metals such as lead and cadmium makes it an effective material for water purification technologies. This application aligns with the growing need for sustainable solutions to environmental contamination.

In conclusion, the multifaceted properties of Iron Oxide make it a compound of immense importance across multiple domains. From its role in advanced medical imaging and drug delivery systems to its industrial applications and environmental remediation efforts, the versatility of this material continues to drive innovation. As research progresses, it is anticipated that new applications for CAS No 1317-61-9 will emerge, further solidifying its position as a cornerstone material in both scientific and industrial contexts.